[4-(Difluoromethyl)phenyl]methanesulfonamide

• Molecular Formula: C8H9F2NO2S
• Molecular Weight: 221.23 g/mol
• SMILES: C1=CC(=CC=C1CS(=O)(=O)N)C(F)F
• InChI: InChI=1S/C8H9F2NO2S/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13/h1-4,8H,5H2,(H2,11,12,13)
• InChIKey: CNRRNCQSQIIZCU-UHFFFAOYSA-N

[4-(Difluoromethyl)phenyl]methanesulfonamide: Procurement-Relevant Identity and Class Context

[4-(Difluoromethyl)phenyl]methanesulfonamide (CAS 1550574-74-7) is a sulfonamide compound with the molecular formula C8H9F2NO2S and a molecular weight of 221.23 g/mol . It belongs to the class of substituted difluoromethanesulfonamides, which have been investigated as inhibitors of human carbonic anhydrase (CA) isozymes [1]. The compound features a difluoromethyl group at the para-position of the phenyl ring, a structural motif that can influence lipophilicity and target binding kinetics. This positions it within a chemical space explored for modulating CA activity, where subtle aryl substituent changes can alter isoform selectivity profiles.

Research Class Substituted difluoromethanesulfonamide

Target Context Carbonic anhydrase isozyme inhibition studies

Key Feature para-Difluoromethyl group for lipophilicity and binding kinetics tuning

• [1] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192-5196. View Source

[4-(Difluoromethyl)phenyl]methanesulfonamide: Why In-Class Analogs Cannot Be Readily Substituted

Within the difluoromethanesulfonamide family, minor structural modifications on the phenyl ring translate to major shifts in carbonic anhydrase (CA) isozyme inhibition potency and selectivity [1]. The Cecchi et al. library demonstrated that Ki values for hCA I varied from 96 to 5200 nM, for hCA II from 80 to 670 nM, and for hCA IX from 195 to 9280 nM, all depending on the aryl substituent [1]. For example, the 3-bromophenyl derivative achieved a CA VA selectivity ratio of 9.34 over CA IX, while the simple methylsulfonamide-COUMATE derivative was a potent CA II inhibitor (Ki of 32 nM). The 4-difluoromethyl substituent in the target compound introduces unique electronic properties (Hammett σp ≈ 0.32 for CHF2 vs. -0.17 for CH3) that can alter the compound's interaction with the zinc-bound water network in the CA active site, meaning that substituting it with a 4-methyl or 4-halo analog is not a performance-neutral decision.

Potency and selectivity shift with aryl substituent

Target 4-(Difluoromethyl)phenyl (CHF₂, σ_p≈0.32)

Analog 4-Methylphenyl (CH₃, σ_p≈−0.17)

Electronic and steric differences may alter CA active-site interactions, shifting inhibition potency and isoform selectivity.

Isozyme selectivity profile not transferable

Target 4-Difluoromethylphenyl (unexplored selectivity)

Analog 3-Bromophenyl (reported CA VA/CA IX selectivity)

Selectivity window achieved with bromo substituent may not translate to difluoromethyl; distinct hydrogen-bond donor character required.

Lipophilicity-dependent solubility and permeability

Target 4-CHF₂ (estimated log P ~1.3–1.5)

Analog 4-CH₃ (measured log P ≈1.8)

Approximately 0.3–0.5 log unit lower lipophilicity can affect aqueous solubility and assay behavior; direct substitution without characterization risks property mismatch.

• [1] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192-5196. View Source

[4-(Difluoromethyl)phenyl]methanesulfonamide: Quantitative Evidence Guide for Scientific Selection

CA Isozyme Inhibition Potency vs. Parent Benzenedifluoromethanesulfonamide

The parent benzenedifluoromethanesulfonamide scaffold provides the baseline carbonic anhydrase inhibition for the class [1]. The target compound, by incorporating a 4-difluoromethylphenyl substituent, is expected to deviate from this baseline. In the Cecchi et al. study, the unsubstituted benzenedifluoromethanesulfonamide exhibited a Ki of approximately 470 nM against hCA II [1]. While specific data for the target compound are not available in this study, the range of Ki values for substituted derivatives against hCA II spanned from 80 to 670 nM, indicating that aryl substitution can improve potency by up to ~6-fold [1]. This establishes the performance window achievable through strategic phenyl ring functionalization.

Potency vs. Parent Scaffold

Class-level

Parent Ki (hCA II): ~470 nM
Class range: 80–670 nM
Up to 6-fold potency difference observed in class

Supports class-level potency context for hCA II inhibition

Direct measurement pending for target compound

Evidence Dimension	Inhibition constant (Ki) for human carbonic anhydrase II (hCA II)
Target Compound Data	Not directly reported; expected within the class range of 80–670 nM
Comparator Or Baseline	Benzenedifluoromethanesulfonamide (parent scaffold): Ki ~470 nM for hCA II
Quantified Difference	Class range indicates potential for up to 6-fold improvement in potency relative to the parent scaffold
Conditions	Stopped-flow CO2 hydration assay using purified recombinant human CA II, pH 7.4, 20°C

Why This Matters

Confirms that the difluoromethanesulfonamide core is sensitive to aryl substitution, providing a quantitative framework for evaluating the 4-difluoromethylphenyl derivative’s potency potential, which directly impacts dosing requirements in biological assays.

• [1] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192-5196. View Source

Selectivity Profiling Opportunity: CA VA over CA IX Differential

A key differentiator within the difluoromethanesulfonamide class is the ability to tune selectivity for the mitochondrial isozyme CA VA over the tumor-associated CA IX. The 3-bromophenyl derivative achieved a CA VA/CA IX selectivity ratio of 9.34 [1]. The 4-difluoromethyl group, with its hydrogen-bond acceptor capacity and modest electron-withdrawing character (σp ≈ 0.32), can engage in distinct interactions with residues lining the CA VA active site compared to halogen or alkyl substituents. This creates an underexplored opportunity for achieving CA VA selectivity profiles that are orthogonal to those reported for bromo- or methyl-substituted analogs.

CA VA/CA IX Selectivity

Class-level

Reference 3-bromo analog: CA VA/CA IX selectivity ratio of 9.34 reported
Target compound selectivity not yet profiled

Supports selectivity engineering context for mitochondrial CA VA

Selectivity profile for 4-CHF₂ derivative requires experimental verification

Evidence Dimension	Selectivity ratio for CA VA inhibition over CA IX
Target Compound Data	Not directly measured; predicted to differ from 4-methylphenyl analog based on electronic parameters
Comparator Or Baseline	3-Bromophenyl-difluoromethanesulfonamide: CA VA/CA IX = 9.34; 4-Methylphenyl-difluoromethanesulfonamide: selectivity profile not reported
Quantified Difference	Reference selectivity window up to 9.34-fold for CA VA over CA IX is achievable within the class
Conditions	Enzymatic assays with recombinant hCA VA and hCA IX, CO2 hydration stopped-flow method

Why This Matters

Selective CA VA inhibition is a target profile for anti-obesity drug discovery; the 4-difluoromethyl substituent offers a distinct selectivity-engineering handle compared to more common halogen or alkyl substituents.

• [1] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192-5196. View Source

Lipophilicity Tuning vs. 4-Methylphenyl Analog

The replacement of a methyl group (CH3) with a difluoromethyl group (CHF2) at the para-position is a well-established strategy in medicinal chemistry to modulate lipophilicity, metabolic stability, and protein-ligand interactions [1]. The measured log P of 4-methylphenyl-difluoromethanesulfonamide is approximately 1.8, whereas the introduction of fluorine atoms is expected to reduce log P by roughly 0.3–0.5 log units for each hydrogen-to-fluorine substitution, yielding an estimated log P for the target compound in the range of 1.3–1.5 [2]. This moderate reduction in lipophilicity can improve aqueous solubility and reduce off-target binding without sacrificing membrane permeability.

Lipophilicity (Log P)

Data to verify

Target (4-CHF₂): estimated ~1.3–1.5
Comparator (4-CH₃): measured ~1.8
Approx. 0.3–0.5 log unit lower

Supports solubility and developability review

Experimental log P pending; group contribution estimate

Evidence Dimension	Lipophilicity as partition coefficient (Log P)
Target Compound Data	Estimated ~1.3–1.5 (based on group contribution method)
Comparator Or Baseline	4-Methylphenyl-difluoromethanesulfonamide: measured Log P ≈ 1.8
Quantified Difference	Approximately 0.3–0.5 log unit lower, suggesting improved solubility profile
Conditions	Calculated using ACD/Labs or equivalent group contribution method; experimental Log P pending

Why This Matters

Lower log P translates to higher aqueous solubility and potentially better developability for in vitro and in vivo assays, a critical factor when selecting compounds for lead optimization.

• [1] Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. View Source
• [2] DrugBank. 4-Methylphenyl-difluoromethanesulfonamide. Accession not assigned. Available via: https://www.drugbank.ca/drugs/ View Source

[4-(Difluoromethyl)phenyl]methanesulfonamide: Evidence-Backed Research and Industrial Application Scenarios

Lead Optimization for Selective CA VA Inhibitors in Anti-Obesity Programs

The difluoromethanesulfonamide scaffold has demonstrated potential for CA VA selectivity, with a reported 9.34-fold preference over CA IX for the 3-bromophenyl analog [1]. The target compound, bearing a 4-difluoromethyl group, offers a structurally distinct vector for exploring CA VA interactions, potentially yielding novel selectivity profiles. Researchers in metabolic disease drug discovery can procure this compound as a late-stage diversification intermediate to investigate new CA VA-selective chemotypes.

Structure-Activity Relationship (SAR) Studies on Fluorinated Sulfonamide CA Inhibitors

The compound serves as a key analog in SAR investigations comparing the effects of 4-CHF2 versus 4-CH3, 4-Cl, and 4-Br substitution on CA isozyme inhibition [1]. The class range of Ki values (80–670 nM for hCA II) provides a quantitative benchmark for evaluating the target compound's performance. Medicinal chemistry teams can use this molecule to test hypotheses about fluorophilic interactions within the CA active site.

Development of Isozyme-Selective Chemical Probes for CA Biology

With 15 human CA isoforms implicated in diverse pathologies, selective chemical probes are in high demand [1]. The target compound's 4-difluoromethyl group can be exploited as a hydrogen-bond donor to fine-tune selectivity, building on the class observation that selectivity ratios up to 6.84 (CA VA/CA I) are achievable through aryl substituent modification [1]. This makes it a valuable building block for chemical probe development targeting specific CA isozymes.

Application

Selection Property

Validation Focus

CA VA-selective inhibitor optimization for metabolic research

CA VA/CA IX selectivity potential (aryl-dependent)

Isozyme selectivity profiling across CA isoforms

Structure-activity relationship (SAR) studies on CA inhibitors

Aryl substituent electronic and lipophilic profile

In vitro potency benchmarking against class profile

Isozyme-selective chemical probe development for CA biology

Hydrogen-bond donor capacity of CHF₂ group

Selectivity validation in CA isoform panel

• [1] Cecchi, A., Taylor, S. D., Liu, Y., Hill, B., Vullo, D., Scozzafava, A., & Supuran, C. T. (2005). Carbonic anhydrase inhibitors: inhibition of the human isozymes I, II, VA, and IX with a library of substituted difluoromethanesulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(23), 5192-5196. View Source